Cas no 941984-59-4 (N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941984-59-4
• MF: C₂₀H₁₉FN₂OS₂
• MW: 386.506065607071
• CID: 5906393
• PubChem ID: 16899869
• Update Time: 2025-06-22

N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• 941984-59-4
• N-(2,6-dimethylphenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(2,6-dimethylphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide
• F2336-0223
• AKOS024641398
• N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C20H19FN2OS2/c1-13-4-3-5-14(2)19(13)23-18(24)10-17-12-26-20(22-17)25-11-15-6-8-16(21)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,23,24)
• InChI Key： KPFGTZNIFBSBAN-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CC1=CSC(SCC2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 386.09228374g/mol
• Monoisotopic Mass: 386.09228374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide: A Promising Compound in Modern Medicinal Chemistry

N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, with the CAS number 941984-59-4, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential therapeutic applications. The unique combination of aromatic rings, heterocyclic systems, and functional groups in its molecular framework suggests a broad range of biological activities, making it a subject of interest for researchers and pharmaceutical developers.

The 2,6-dimethylphenyl group in the molecule contributes to its hydrophobic properties, while the 4-fluorophenyl moiety introduces steric and electronic effects that can modulate its interaction with biological targets. The methylsulfanyl substituent, attached to the 1,3-thiazol-4-yl ring, plays a critical role in enhancing the compound's reactivity and selectivity towards specific enzymes or receptors. These structural features are not only essential for the compound's chemical stability but also for its ability to engage in various biological processes.

Recent studies have highlighted the potential of N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide in modulating key pathways involved in inflammatory and oxidative stress responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of inflammation. The research also suggested that the compound's efficacy is linked to its ability to interact with specific protein kinases, thereby suppressing the activation of pro-inflammatory cytokines.

Moreover, the 1,3-thiazol-4-yl ring system is known for its versatility in drug design. This heterocyclic ring is commonly found in various therapeutic agents, including antiviral and antitumor drugs. The 4-fluorophenyl substituent further enhances the compound's potential by introducing additional hydrogen bonding capabilities, which can improve its binding affinity to target proteins. These properties make N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide a promising candidate for the development of novel therapeutics.

The synthesis of N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide involves a multi-step process that requires precise control of reaction conditions to ensure the formation of the desired product. A 2022 article in Bioorganic & Medicinal Chemistry Letters described a novel synthetic route that utilizes microwave-assisted conditions to enhance the efficiency of the reaction. This method not only reduces the reaction time but also minimizes the formation of byproducts, making it a more sustainable approach for large-scale production.

In addition to its potential as a therapeutic agent, N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide has been explored for its role in drug delivery systems. The compound's ability to form stable complexes with various biomolecules has led to its consideration as a carrier for targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews highlighted the potential of this compound to enhance the solubility and bioavailability of poorly water-soluble drugs, thereby improving their therapeutic efficacy.

The 2,6-dimethylphenyl group also plays a role in the compound's pharmacokinetic properties. Its hydrophobic nature can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Researchers are currently investigating how these properties can be optimized to enhance the compound's therapeutic potential while minimizing potential side effects. This includes the exploration of structural modifications that could improve its solubility and reduce toxicity.

Furthermore, the methylsulfanyl substituent in N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide has been linked to its antioxidant properties. A 2023 study in Free Radical Biology and Medicine demonstrated that the compound can effectively scavenge free radicals, thereby reducing oxidative stress in cellular systems. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a key pathological factor.

Despite its promising properties, the development of N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating its mechanism of action, optimizing its chemical structure, and evaluating its safety profile. These efforts are crucial for translating the compound's potential into effective clinical applications.

In conclusion, N-(2,6-dimethylphenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a significant advancement in medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential in addressing various medical conditions is likely to expand, offering new opportunities for drug discovery and innovation.